6,7-dimethyl-4-[2-(2-methylpropoxy)phenyl]-3,4-dihydroquinolin-2(1H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6,7-dimethyl-4-[2-(2-methylpropoxy)phenyl]-3,4-dihydroquinolin-2(1H)-one: is a complex organic compound with a fused quinoline ring system. Its chemical structure features a quinoline core substituted with methyl groups, an alkoxyphenyl moiety, and a propylamine side chain. This compound exhibits interesting pharmacological properties, making it relevant for scientific research and industrial applications.
Preparation Methods
Synthetic Routes::
Condensation Reaction:
- While specific industrial methods may vary, large-scale production often relies on efficient synthetic routes. These methods ensure high yields and purity.
Chemical Reactions Analysis
Reactions::
Oxidation: and :
Substitution Reactions:
Major Products:
Scientific Research Applications
Biology and Medicine:
Mechanism of Action
Molecular Targets:
Pathways Involved:
Comparison with Similar Compounds
Similar Compounds:
Remember that this article provides an overview, and further research and experimentation are necessary to fully understand the compound’s properties and applications
Properties
Molecular Formula |
C21H25NO2 |
---|---|
Molecular Weight |
323.4 g/mol |
IUPAC Name |
6,7-dimethyl-4-[2-(2-methylpropoxy)phenyl]-3,4-dihydro-1H-quinolin-2-one |
InChI |
InChI=1S/C21H25NO2/c1-13(2)12-24-20-8-6-5-7-16(20)17-11-21(23)22-19-10-15(4)14(3)9-18(17)19/h5-10,13,17H,11-12H2,1-4H3,(H,22,23) |
InChI Key |
CCWICMKBBFEPCP-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC2=C(C=C1C)NC(=O)CC2C3=CC=CC=C3OCC(C)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.